Cas no 2138168-40-6 (N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine)

• Product Name: N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine
• CAS No: 2138168-40-6
• MF: C₉H₁₈F₂N₂
• MW: 192.249429225922
• CID: 5299537
• Update Time: 2025-10-29

N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-[2,2-difluoro-3-(methylamino)propyl]-N-ethylcyclopropanamine
• N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine
• 1,3-Propanediamine, N1-cyclopropyl-N1-ethyl-2,2-difluoro-N3-methyl-

• Inchi： 1S/C9H18F2N2/c1-3-13(8-4-5-8)7-9(10,11)6-12-2/h8,12H,3-7H2,1-2H3
• InChI Key： XAZZHOBKWYJJPB-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(CC)C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 158
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3

Additional information on N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine

N-Cyclopropyl-N-Ethyl-2,2-Difluoro-N'-Methylpropane-1,3-Diamine: A Comprehensive Overview

N-Cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine, also known by its CAS number 2138168-40-6, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of chemistry and materials science due to its versatile properties and potential for innovative uses. Recent studies have highlighted its role in advancing drug delivery systems and as a precursor in the synthesis of advanced materials.

The molecular structure of N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine consists of a propane backbone with two amino groups substituted at positions 1 and 3. The cyclopropyl and ethyl groups attached to the nitrogen atoms contribute to the compound's stability and reactivity. The presence of two fluorine atoms at position 2 introduces unique electronic properties, making it a valuable component in various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored its potential as a building block for creating bioactive molecules and as a catalyst in organic transformations. Its ability to form stable complexes with metal ions has been particularly promising for applications in catalysis and coordination chemistry.

In terms of physical properties, N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in high-temperature applications and as an additive in polymer formulations. Additionally, its fluorescence properties under UV light have been investigated for potential uses in sensing technologies.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and reductions. Researchers have optimized these processes to enhance yield and purity, ensuring scalability for industrial applications. The compound's intermediates are also valuable in the synthesis of other complex molecules, further expanding its utility.

Applications of N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the production of bioactive compounds with potential therapeutic benefits. In materials science, it is used as a precursor for advanced polymers and composites with enhanced mechanical properties.

Recent advancements have also explored its role in green chemistry initiatives. Its ability to facilitate reactions under mild conditions reduces environmental impact compared to traditional methods. This aligns with global efforts to promote sustainable chemical processes.

In conclusion, N-cyclopropyl-N-ethyl-2,2-difluoro-N'-methylpropane-1,3-diamine (CAS No: 2138168-40) is a versatile compound with significant potential across various scientific domains. Ongoing research continues to uncover new applications and improve its synthesis methods, solidifying its importance in modern chemistry.